Cas no 2028341-90-2 ({2-oxa-6-azaspiro[3.4]octan-8-yl}methanol)

{2-Oxa-6-azaspiro[3.4]octan-8-yl}methanol is a spirocyclic heterocyclic compound featuring both oxygen and nitrogen within its fused ring structure. The molecule's rigid spiro scaffold enhances its potential as a versatile intermediate in medicinal chemistry, particularly for the synthesis of bioactive compounds. The hydroxymethyl group at the 8-position offers a reactive handle for further functionalization, enabling derivatization into esters, ethers, or other pharmacophores. Its balanced lipophilicity and polarity contribute to favorable physicochemical properties, making it suitable for drug discovery applications. The compound’s structural uniqueness may also support the development of novel enzyme inhibitors or receptor modulators. High purity and stability under standard conditions ensure reliable performance in synthetic workflows.
{2-oxa-6-azaspiro[3.4]octan-8-yl}methanol structure
2028341-90-2 structure
Product Name:{2-oxa-6-azaspiro[3.4]octan-8-yl}methanol
CAS No:2028341-90-2
MF:C7H13NO2
MW:143.183622121811
CID:4633799
Update Time:2025-06-09

{2-oxa-6-azaspiro[3.4]octan-8-yl}methanol Chemical and Physical Properties

Names and Identifiers

    • (2-Oxa-6-azaspiro[3.4]octan-8-yl)methanol
    • 2-oxa-7-azaspiro[3.4]octan-5-ylmethanol
    • {2-oxa-6-azaspiro[3.4]octan-8-yl}methanol
    • Inchi: 1S/C7H13NO2/c9-2-6-1-8-3-7(6)4-10-5-7/h6,8-9H,1-5H2
    • InChI Key: BLCHBMRZGFLZLZ-UHFFFAOYSA-N
    • SMILES: O1CC2(C1)CNCC2CO

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 134
  • XLogP3: -1.1
  • Topological Polar Surface Area: 41.5

{2-oxa-6-azaspiro[3.4]octan-8-yl}methanol Pricemore >>

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